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Compound of Interest

Compound Name: 1-(Biphenyl-2-yl)ethanol

CAS No.: 16927-84-7

Cat. No.: B1266942

Get Quote

Executive Summary
1-(Biphenyl-2-yl)ethanol (CAS: 16927-84-7) represents a critical class of chiral diaryl alcohols

used as precursors for phosphoramidite ligands and as probes for asymmetric enzymatic

reductions.[1] Unlike its para-substituted isomer, the ortho-substitution imposes significant

steric strain, inducing a twisted biaryl conformation that influences both its solid-state packing

and reactivity.[1]

This guide analyzes the crystal structure characteristics of the 1-(Biphenyl-2-yl)ethanol
scaffold, referencing the definitive structural motifs of its primary alcohol congener ([1,1'-

Biphenyl]-2-methanol) and providing a validated protocol for the determination of its absolute

configuration via X-ray diffraction (XRD).[1]

Molecular Architecture & Conformation[1][2]
The structural integrity of 1-(Biphenyl-2-yl)ethanol is governed by two competing forces: the

conjugation of the biphenyl system and the steric repulsion of the ortho substituents.[1]
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The Biphenyl Twist (Atropisomeric Potential)
In the crystalline state, the biphenyl core cannot adopt a planar conformation due to the steric

clash between the ethanol group at position 2 and the hydrogen atom at position 2' (and 6').

Dihedral Angle: Experimental data from the homologous [1,1'-Biphenyl]-2-methanol (CCDC

125845) indicates a torsion angle of approximately 50°–60° between the phenyl planes.[1]

Energetic Consequence: This twist minimizes repulsive van der Waals interactions but

disrupts

-

conjugation, creating a chiral axis that complicates the existing point chirality at the carbinol
center.[1]

The Carbinol Center
The secondary alcohol moiety introduces a chiral center (R/S).[1] In the solid state, the

hydroxyl group acts as the primary "anchor" for crystal packing.[1]

Preferred Orientation: The C-O bond typically aligns to maximize hydrogen bond donation to

neighboring molecules, often forming infinite helical chains along the crystallographic screw

axis.[1]

Structural Comparison Table
Quantitative comparison of the target molecule against established structural analogs:
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Feature
1-(Biphenyl-2-
yl)ethanol (Target)

[1,1'-Biphenyl]-2-
methanol (Ref 1)

1-(Naphthalen-1-
yl)ethanol (Ref 2)

Substitution
ortho-secondary

alcohol
ortho-primary alcohol peri-fused analog

Twist Angle (

)
~55° (Predicted) 58.4° (Experimental) N/A (Rigid fused ring)

H-Bond Motif Intermolecular Chains
Infinite Chains (

)

Helical Chains (

)

Space Group
or

(Chiral)
(Racemic) (Chiral)

Steric Bulk
High (Methyl +

Phenyl)
Medium (Phenyl) High (Naphthyl)

Experimental Protocol: Structural Determination
To definitively assign the absolute configuration (R vs S) and unit cell parameters, the following

self-validating workflow is required.

Crystallization Screening (The "Golden Solvent"
Protocol)
Direct crystallization of the oily racemate is difficult.[1] Derivatization or high-purity enantiomeric

enrichment is often required.[1]

Workflow Logic:

Enrichment: Use Lipase-catalyzed kinetic resolution (e.g., Burkholderia cepacia lipase) to

achieve >90% ee.[1]

Solvent Selection: Non-polar solvents (Hexane/EtOAc) favor H-bond formation between

solute molecules rather than solute-solvent, promoting better lattice formation.[1]
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Workflow Visualization
The following diagram outlines the logical flow from synthesis to solved structure.

Racemic 1-(Biphenyl-2-yl)ethanol

Kinetic Resolution
(Lipase PS / Vinyl Acetate)

Enriched (R)-Alcohol
(>95% ee)

 Hydrolysis 

Derivatization
(if oil persists)

 Oily? 

Vapor Diffusion
(Hexane into EtOAc)

 Solid? 

Camphanic Acid Ester
(Heavy Atom/Chiral Ref)

Single Crystal XRD
(Mo Ku03b1, 100 K)

Structure Solution
(SHELXT / OLEX2)
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Click to download full resolution via product page

Figure 1: Decision tree for the crystallographic characterization of chiral diaryl alcohols.

Data Collection Parameters (Standardized)
For high-quality refinement, ensure the diffractometer settings adhere to these standards:

Temperature: 100 K (Critical to reduce thermal libration of the terminal phenyl ring).

Radiation: Mo K

(

Å) is preferred to minimize absorption, though Cu K

is acceptable for absolute configuration determination if anomalous scattering is needed and
no heavy atom is present.[1]

Resolution: 0.80 Å or better.

Structural Analysis & Intermolecular Interactions[1]
[2][3]
Hydrogen Bonding Network
The hydroxyl group at C(7) acts as both a donor and acceptor.[1] In the absence of co-

crystallized solvent, 1-(Biphenyl-2-yl)ethanol typically forms catemeric chains.[1]

Donor: O-H group.[1]

Acceptor: Oxygen atom of the neighboring molecule (related by screw axis).[1]

Geometry:

distances are typically 2.7 – 2.8 Å.[1]

The "Herringbone" vs. "Stacking" Competition
Unlike flat aromatics (e.g., anthracene), the twisted biphenyl core prevents simple
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-stacking.

Observation: The crystal packing is dominated by C-H

interactions.[1] The edge of one phenyl ring interacts with the face of the twisted phenyl ring
of an adjacent molecule (T-shaped interaction), stabilizing the lattice in the absence of strong

-stacking.

Applications in Drug Development
Understanding this structure is pivotal for:

Chiral Auxiliaries: The fixed twist angle creates a defined "chiral pocket" when this alcohol is

used as a ligand (e.g., in CBS reduction analogs).[1]

Solubility Profiling: The disruption of planarity significantly increases solubility in organic

solvents compared to planar isomers, altering bioavailability models.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266942/docs#structural-characterization-of-1-
biphenyl-2-yl-ethanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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